Cas no 1221724-79-3 ((2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride)
(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-Difluorobenzoyl)piperazine hydrochloride
- (2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride
- (2,5-Difluorophenyl)(piperazin-1-yl)methanone hydrochloride
- 1-[(2,5-difluorophenyl)carbonyl]piperazine hydrochloride
- AKOS025440138
- starbld0018556
- CS-0442654
- 1221724-79-3
- EN300-56233
- F84168
- A1-01280
- Z1262237230
- (2,5-Difluorophenyl)(piperazin-1-yl)methanonehydrochloride
- (2,5-difluorophenyl)-piperazin-1-ylmethanone;hydrochloride
- GS3279
-
- Inchi: 1S/C11H12F2N2O.ClH/c12-8-1-2-10(13)9(7-8)11(16)15-5-3-14-4-6-15;/h1-2,7,14H,3-6H2;1H
- InChI Key: OXMSLWOUSHKMCM-UHFFFAOYSA-N
- SMILES: C(N1CCNCC1)(C1C=C(F)C=CC=1F)=O.Cl
Computed Properties
- Exact Mass: 262.0684471g/mol
- Monoisotopic Mass: 262.0684471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D449623-25mg |
1-(2,5-Difluorobenzoyl)piperazine Hydrochloride |
1221724-79-3 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D449623-50mg |
1-(2,5-Difluorobenzoyl)piperazine Hydrochloride |
1221724-79-3 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D449623-250mg |
1-(2,5-Difluorobenzoyl)piperazine Hydrochloride |
1221724-79-3 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-56233-0.05g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-56233-0.1g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
| Enamine | EN300-56233-0.25g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
| Enamine | EN300-56233-0.5g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 0.5g |
$271.0 | 2023-02-10 | |
| Enamine | EN300-56233-1.0g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
| Enamine | EN300-56233-2.5g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 2.5g |
$726.0 | 2023-02-10 | |
| Enamine | EN300-56233-5.0g |
1-(2,5-difluorobenzoyl)piperazine hydrochloride |
1221724-79-3 | 95% | 5.0g |
$1074.0 | 2023-02-10 |
(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride
Introduction to (2,5-Difluorophenyl)-Piperazin-1-yl-Methanone Hydrochloride (CAS No. 1221724-79-3)
(2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride, identified by its CAS number 1221724-79-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine atoms and a piperazine moiety in its molecular structure imparts distinct characteristics that make it a valuable candidate for further exploration in drug development.
The< strong> hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. The< strong> (2,5-difluorophenyl) group contributes to the compound's lipophilicity and electronic properties, which are crucial factors in determining its interaction with biological targets. These features have positioned this molecule as a promising scaffold for the design of novel therapeutic agents.
In recent years, there has been a growing interest in the development of compounds that can modulate neurotransmitter systems. The< strong> piperazine ring is a well-known pharmacophore found in many psychoactive drugs, including antipsychotics and antidepressants. The incorporation of this moiety into< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride suggests potential applications in the treatment of neurological disorders. Studies have begun to explore its effects on serotonin and dopamine receptors, which are key targets in the management of conditions such as depression, anxiety, and schizophrenia.
One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The< strong> methanone backbone provides a versatile platform for further functionalization, allowing chemists to tailor the properties of the final product to specific therapeutic needs. This flexibility has made it a subject of interest for researchers looking to develop new drugs with improved efficacy and reduced side effects.
The< strong> hydrochloride form of< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone has been studied for its pharmacokinetic properties. Preliminary data indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical use. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.
In academic research, this compound has been used as a reference standard for various analytical techniques. Its well-defined structure and purity make it an ideal candidate for method validation studies in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These analytical methods are crucial for ensuring the quality and consistency of pharmaceutical products throughout their development process.
The synthesis of< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorine atoms into the aromatic ring requires precise control over reaction conditions to achieve high yields and minimal byproduct formation. This process underscores the importance of advanced synthetic techniques in producing compounds with complex structures.
Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that have potential therapeutic applications. Researchers must ensure that their studies are conducted responsibly, with appropriate safeguards to protect human subjects and the environment. The development of< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride adheres to these principles, with rigorous safety protocols in place during both laboratory synthesis and preclinical testing.
The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to grow, compounds like< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride will play an increasingly important role in addressing unmet medical needs.
In conclusion, (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it a valuable asset in the quest for new therapeutic agents. As research progresses, this compound is expected to contribute substantially to advancements in medicine and healthcare.
1221724-79-3 ((2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)